Cas no 83503-28-0 (5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde)
83503-28-0 structure
Product Name:5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde
CAS No:83503-28-0
MF:C10H9N3O
MW:187.197961568832
CID:2804484
PubChem ID:20533533
Update Time:2025-04-21
5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 83503-28-0
- SCHEMBL11277462
- DTXSID90608433
- 5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde
- DTXCID10559190
- AKOS006228345
-
- Inchi: 1S/C10H9N3O/c1-8-11-12-10(7-14)13(8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: HQIAGNLDQFICRY-UHFFFAOYSA-N
- SMILES: O=CC1=NN=C(C)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 187.074561919Da
- Monoisotopic Mass: 187.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.8Ų
5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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